Cas no 874832-11-8 (4-Phenyl-5-(trifluoromethyl)thiophene-2-carbaldehyde)

• Product Name: 4-Phenyl-5-(trifluoromethyl)thiophene-2-carbaldehyde
• CAS No: 874832-11-8
• MF: C₁₂H₇F₃OS
• MW: 256.243592500687
• MDL: MFCD06808643
• CID: 1090439
• PubChem ID: 26985236
• Update Time: 2024-10-26

4-Phenyl-5-(trifluoromethyl)thiophene-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Phenyl-5-(trifluoromethyl)thiophene-2-carbaldehyde
• 4-Phenyl-5-(trifluoromethyl)thiophene-2-carboxaldehyde
• 4-Phenyl-5-(trifluoromethyl)-2-thiophenecarboxaldehyde (ACI)
• 874832-11-8
• MFCD06808643
• DTXSID20650420
• CS-B1069
• ZJB83211
• AB30449

• MDL： MFCD06808643
• Inchi： 1S/C12H7F3OS/c13-12(14,15)11-10(6-9(7-16)17-11)8-4-2-1-3-5-8/h1-7H
• InChI Key： IFLVRBDCKIORRH-UHFFFAOYSA-N
• SMILES： O=CC1=CC(C2C=CC=CC=2)=C(C(F)(F)F)S1

Computed Properties

• Exact Mass: 256.01700
• Monoisotopic Mass: 256.01697050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 45.3Ų

Experimental Properties

• PSA: 45.31000
• LogP: 4.24640

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,3,5-trisubstituted thiophenes